Methyl 2-bromo-2-[3-chloro-5-(trifluoromethyl)-2-pyridyl]acetate

• IUPAC Name: methyl 2-bromo-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]acetate
• InChI: InChI=1S/C9H6BrClF3NO2/c1-17-8(16)6(10)7-5(11)2-4(3-15-7)9(12,13)14/h2-3,6H,1H3
• InChI Key: ZRZGEXBOQBOEGL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C1=C(C=C(C=N1)C(F)(F)F)Cl)Br
• Molecular Formula: C9H6BrClF3NO2
• DSSTOX Substance ID: DTXSID701144953
• Molecular Weight: 332.50 g/mol
• CAS No.: 1672655-82-1

Description

“Methyl 2-bromo-2-[3-chloro-5-(trifluoromethyl)-2-pyridyl]acetate” is a complex organic compound. It is part of the class of organic compounds known as phenylpyrazoles. It is commonly used as a reagent in chemical modification.

Synthesis Analysis

The synthesis of such compounds involves several steps. The major use of trifluoromethylpyridine (TFMP) derivatives, which this compound is a part of, is in the protection of crops from pests. Various methods of synthesizing similar compounds have been reported. For instance, reactions at the benzylic position are very important for synthesis problems.

Molecular Structure Analysis

The molecular structure of this compound is complex. It includes a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. The pyridine ring is substituted with a bromo group, a chloro group, and a trifluoromethyl group.

Chemical Reactions Analysis

This compound can undergo several types of reactions. For instance, it can participate in free radical bromination, nucleophilic substitution, and oxidation. It can also react with conjugate bases to produce alkylated carbene complexes.

Scientific Research Applications

• Synthesis of Novel Compounds : Sodium dithionite-initiated reactions with pyrrole derivatives have been shown to yield 5-(trifluoromethyl)dipyrromethanes, which are useful in various synthetic applications (Dmowski, Piasecka-Maciejewska, & Urbańczyk-Lipkowska, 2003).

• Efficient Large-Scale Synthesis : An efficient methodology for accessing 5-hydroxy-pyridin- and pyrimidin-2-yl acetate cores has been developed, paving the way for rapid access to heterocyclic analogues (Morgentin et al., 2009).

• Derivatives of Azaindole : Research into azaindole derivatives has shown the potential for various applications in the synthesis of novel compounds (Prokopov & Yakhontov, 1979).

• Electrophile Reactions : Studies on triazolo[1,5-a]pyridine with electrophiles have provided insights into the mechanism of formation of various compounds (Jones et al., 1981).

• Insecticidal and Acaricidal Activities : The synthesis of novel 2-arylpyrrole derivatives has been investigated for their insecticidal and acaricidal activities, showing effectiveness against certain pests (Liu et al., 2012).

• Dielectric Relaxation Mechanism : Studies on substituted pyridines, including 2-bromo-pyridines, have contributed to understanding the dielectric relaxation mechanism in these compounds (Mehrotra & Saxena, 1967).

• Synthesis of Pyridyl–Pyrazole Derivatives : Research into the solvent and copper ion-induced synthesis of pyridyl–pyrazole-3-one derivatives has shown applications in crystal structure and cytotoxicity studies (Huang et al., 2017).

Safety and Hazards

This compound is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is classified as Acute Tox. 3 Oral, Eye Irrit. 2, Skin Irrit. 2, and STOT SE 3.